Cas no 1216550-94-5 (Ethyl Difluoro(3-bromopyridin-2-yl)acetate)

• Product Name: Ethyl Difluoro(3-bromopyridin-2-yl)acetate
• CAS No: 1216550-94-5
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• MDL: MFCD12827884
• CID: 4686613
• Update Time: 2025-08-05

Ethyl Difluoro(3-bromopyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl Difluoro(3-bromopyridin-2-yl)acetate
• SBB053865
• ethyl 2-(3-bromo(2-pyridyl))-2,2-difluoroacetate
• ethyl 2-(3-bromopyridin-2-yl)-2,2-difluoroacetate

• MDL： MFCD12827884
• Inchi： 1S/C9H8BrF2NO2/c1-2-15-8(14)9(11,12)7-6(10)4-3-5-13-7/h3-5H,2H2,1H3
• InChI Key： ZVYSGQATUIILPD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C(C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Topological Polar Surface Area: 39.2

Additional information on Ethyl Difluoro(3-bromopyridin-2-yl)acetate

Research Brief on Ethyl Difluoro(3-bromopyridin-2-yl)acetate (CAS: 1216550-94-5) in Chemical Biology and Pharmaceutical Applications

Ethyl Difluoro(3-bromopyridin-2-yl)acetate (CAS: 1216550-94-5) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Its unique structural features, including the difluoroacetate moiety and bromopyridine ring, make it a valuable building block for the development of novel pharmaceuticals.

Recent studies have highlighted the role of Ethyl Difluoro(3-bromopyridin-2-yl)acetate in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. Researchers have utilized this compound to introduce fluorine atoms into target molecules, enhancing their metabolic stability and binding affinity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in developing selective JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative disorders.

In addition to its applications in kinase inhibitor development, Ethyl Difluoro(3-bromopyridin-2-yl)acetate has been employed in the synthesis of agrochemicals and materials science. Its reactivity with various nucleophiles and electrophiles allows for the creation of diverse chemical libraries, facilitating high-throughput screening for drug candidates. A recent patent (WO2023056789) describes its utility in constructing fluorinated heterocycles with improved pesticidal activity, underscoring its cross-disciplinary relevance.

The synthetic routes to Ethyl Difluoro(3-bromopyridin-2-yl)acetate have also been optimized in recent years. A 2024 Organic Process Research & Development article reported a scalable, one-pot procedure using palladium-catalyzed cross-coupling, achieving >90% yield with minimal byproducts. This advancement addresses previous challenges in large-scale production, making the compound more accessible for industrial applications.

From a safety and regulatory perspective, Ethyl Difluoro(3-bromopyridin-2-yl)acetate has been classified as a Category 3 irritant, requiring standard laboratory precautions. Recent toxicological studies (2023, Chemical Research in Toxicology) indicate low acute toxicity but recommend further investigation of its metabolites' environmental persistence, given the growing use of fluorinated compounds in pharmaceuticals.

Looking ahead, the demand for Ethyl Difluoro(3-bromopyridin-2-yl)acetate is expected to rise, particularly in the development of next-generation fluorinated drugs. Its unique combination of reactivity and stability positions it as a critical tool in addressing challenges in drug design, such as improving bioavailability and target selectivity. Ongoing research is exploring its potential in PROTACs (proteolysis-targeting chimeras) and other emerging therapeutic modalities.